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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

This guide provides a detailed comparative analysis of different formulations of Quizalofop-P,

a selective post-emergence herbicide widely used for the control of grassy weeds in broadleaf

crops. The focus is on the two primary active ingredients, Quizalofop-P-ethyl and Quizalofop-
P-tefuryl, and their common formulation types: Emulsifiable Concentrate (EC) and Oil-in-Water

(EW) emulsions. This document is intended for researchers, scientists, and drug development

professionals, offering a comprehensive overview supported by experimental data, detailed

methodologies, and visual representations of key biological and experimental processes.

Introduction to Quizalofop-P and its Formulations
Quizalofop-P is the R-enantiomer of quizalofop, which is the herbicidally active isomer. It

belongs to the aryloxyphenoxypropionate ("fop") family of herbicides. Its mode of action is the

inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical enzyme in the

biosynthesis of fatty acids in grasses.[1] This inhibition leads to a disruption of cell membrane

formation and ultimately cell death in susceptible grassy weeds, while broadleaf crops remain

largely unaffected.

The two most common ester forms of Quizalofop-P are:

Quizalofop-P-ethyl: The ethyl ester of Quizalofop-P.

Quizalofop-P-tefuryl: The tefuryl ester of Quizalofop-P.
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These active ingredients are typically formulated as either an Emulsifiable Concentrate (EC) or

an Oil-in-Water (EW) emulsion to facilitate their application and enhance their efficacy.

Emulsifiable Concentrates (EC): These are solutions of the active ingredient in a water-

immiscible organic solvent with the addition of emulsifying agents. When diluted with water,

they form a spontaneous emulsion.

Oil-in-Water (EW) Emulsions: These formulations consist of the active ingredient dissolved in

an organic solvent, which is then dispersed as fine droplets in a continuous water phase,

stabilized by emulsifiers. EW formulations are often considered more environmentally

friendly due to their lower volatile organic compound (VOC) content.[2]

Mechanism of Action: ACCase Inhibition
Quizalofop-P herbicides are absorbed by the foliage of weeds and translocated to the growing

points (meristems). Inside the plant, the ester form (ethyl or tefuryl) is hydrolyzed to the active

acid form, which then inhibits the ACCase enzyme. This enzyme catalyzes the first committed

step in fatty acid biosynthesis. The disruption of this pathway leads to the cessation of cell

division and, ultimately, the death of the weed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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